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Compound of Interest

Compound Name: LQ23

Cat. No.: B15136801

The proper disposal of any chemical is paramount to ensuring laboratory safety and
environmental protection. For a substance designated "LQ23," the correct procedure is
contingent on its precise chemical identity, as multiple, distinct substances are referred to by
similar names. This guide provides a comprehensive overview of the available information for
substances identified as "LQ23" or in a similar context, offering procedural guidance for their
safe handling and disposal.

Identifying Your "LQ23"

Initial research reveals that "LQ23" is not a unique chemical identifier. Several different
products and substances bear this or a similar designation. It is crucial to first identify the
specific "LQ23" in your possession by cross-referencing with the manufacturer's Safety Data
Sheet (SDS).

Potential "LQ23" Substances:

LQ23 (C24H24N40S): A chemical compound with a specific molecular formula.[1]

Loxeal Istant 23: An adhesive product.[2]

Wieland-K23: A copper-based semi-finished metal product.[3]

EL™2302 LQ: An electronic contact cleaner.[4]

Solenis LQ 39: A cleaning in place chemical containing sodium hydroxide.[5]
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The disposal protocols for these substances vary significantly due to their different chemical
compositions and associated hazards.

General Hazardous Waste Disposal Procedures

For any laboratory chemical, a set of standardized procedures for waste management should
be followed. These are designed to protect personnel and the environment.

Core Principles of Chemical Waste Management:

Identification: A chemical is considered waste when it is no longer intended for use.

o Labeling: All waste containers must be clearly labeled in English with "Hazardous Waste"
and the full chemical name(s). Abbreviations are not acceptable.[6]

» Containerization: Waste must be stored in containers that are in good condition, compatible
with the chemical, and kept closed except when adding waste.[6][7]

e Segregation: Incompatible wastes must be stored separately to prevent dangerous
reactions.[6][7]

o Disposal: Never dispose of hazardous chemicals down the drain.[6] Contact your institution's
Environmental Health and Safety (EH&S) department to schedule a waste pickup.[6]

Specific Guidance for Potential "LQ23" Substances
Loxeal Istant 23 (Adhesive)

This product is identified as an irritant and a cyanoacrylate adhesive, which bonds skin and
eyes in seconds.[2]

Safety and Handling:
e Hazards: Irritating to eyes, respiratory system, and skin.[2]

o Personal Protective Equipment (PPE): Avoid contact with skin and eyes. Do not breathe
vapor or spray.[2]

e First Aid:
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o Skin Bonding: Pry the skin apart slowly, which can be eased with warm soapy water.[2]

o Eye Bonding: Do not force eyelids apart. Apply a pad soaked in warm water and allow the
eye to separate. Seek medical assistance.[2]

Disposal Considerations:

The Safety Data Sheet for Loxeal Istant 23 does not provide specific disposal instructions.
However, based on its characteristics as an adhesive, it should be disposed of as a chemical
waste. Allow the product to fully cure before disposal, if possible, as the cured adhesive is
generally less hazardous.

Wieland-K23 (Copper Alloy)

This product is a metal in massive form and is not classified as a hazardous substance under
the Globally Harmonized System (GHS).[3] However, activities that generate dust, smoke, or
fumes can pose health hazards.[3]

Safety and Handling:

o Hazards: The solid form poses no significant health hazard. Dust and fumes can be harmful
if inhaled.[3]

o PPE: Protective gloves and goggles are recommended during processing. Use a suitable
industrial gas mask if workplace limits for dust are exceeded.[3]

Disposal Considerations:

As a non-hazardous solid, this material can likely be recycled as scrap metal. Consult with your
institution's waste management program for guidance on recycling metal alloys.

EL™2302 LQ (Electronic Contact Cleaner)

This product is a highly flammable liquid and vapor that can be fatal if swallowed and enters
airways. It causes skin and serious eye irritation and may cause respiratory irritation,
drowsiness, or dizziness.[4]

Safety and Handling:
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» Hazards: Highly flammable, aspiration hazard, skin/eye/respiratory irritant.[4]
o PPE: Wear appropriate personal protective equipment.[4]

o First Aid: In case of eye contact, rinse cautiously with water for several minutes. If
swallowed, immediately call a poison center or doctor; do not induce vomiting. If on skin,
take off contaminated clothing and rinse skin with water.[4]

Disposal Considerations:

» Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[4]

e This is a flammable liquid and must be handled as hazardous waste. Do not dispose of it in
the regular trash or down the drain.

Solenis LQ 39 (Cleaning Chemical)

This product contains sodium hydroxide and is corrosive.[5]

Safety and Handling:

o Hazards: Causes severe skin burns and eye damage.[5]

o PPE: Wear protective gloves, protective clothing, and eye or face protection.[5]
o First Aid:

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[5]

Disposal Considerations:

» Dilute with plenty of water. Do not allow it to enter the drainage system, surface, or ground
water.[5]
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e For large spills, dyke to collect the liquid and use a neutralizing agent. Absorb with liquid-
binding material and collect in suitable containers for disposal.[5]

» This product should be disposed of as corrosive hazardous waste.

General Disposal Workflow for Hazardous
Chemicals

The following diagram illustrates a general workflow for the proper disposal of laboratory
chemical waste.
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General Chemical Waste Disposal Workflow

Waste Generation & ldentification

Chemical is identified as waste

:

Consult Safety Data Sheet (SDS) for hazards

Segregationvw & Storage

Select compatible, labeled waste container

:

Segregate from incompatible chemicals

:

Store in a designated, safe location

Disposal Request & Pickup

Contact Environmental Health & Safety (EH&S)

Schedule a waste pickup

Properly document the waste

Final Digposition

EH&S collects and transports waste

;

Waste is treated and disposed of
in accordance with regulations

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps for the safe and compliant disposal of hazardous
chemical waste in a laboratory setting.

Disclaimer: This information is intended as a general guide. Always consult the specific Safety
Data Sheet for the chemical you are using and follow all applicable federal, state, and local
regulations, as well as your institution's specific policies and procedures for hazardous waste
disposal.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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